Cas no 89639-83-8 (4,5-Dimethyl-2-furoic Acid)

• Product Name: 4,5-Dimethyl-2-furoic Acid
• CAS No: 89639-83-8
• Molecular Formula: C₇H₈O₃
• Molecular Weight: 140.136622428894
• MDL: MFCD00085031
• CID: 719956
• PubChem ID: 2774924

4,5-Dimethyl-2-furoic Acid Properties

Names and Identifiers

• 4,5-Dimethylfuran-2-carboxylic acid
• 2-Furancarboxylic acid,4,5-dimethyl-
• 4,5-DIMETHYL-2-FUROIC ACID
• 2,3-dimethylfuran-5-carboxylic acid
• 2-Furancarboxylic acid,4,5-dimethyl
• 4,5-dimethyl-2-furancarboxylic acid
• 4,5-Dimethyl-furan-2-carbonsaeure
• 4,5-dimethyl-furan-2-carboxylic acid
• 4,5-dimethylfurancarboxylic acid
• 2-Furoic acid, 4,5-dimethyl- (6CI, 7CI)
• 4,5-Dimethyl-2-furancarboxylic acid (ACI)
• SCHEMBL700764
• J-640032
• SB61721
• 89639-83-8
• W-200522
• AKOS005258260
• GEO-01194
• EN300-101175
• DB-057151
• 4,5-dimethylfuran-2-carboxylicAcid
• 3-Methylbenzofurane
• BNVXYXRSJIWWDX-UHFFFAOYSA-N
• Z1201618976
• MFCD00085031
• DTXSID70379275
• AS-42131
• 4,5-dimethyl-2-furoic acid, AldrichCPR
• J-800034
• CS-0112756

• MDL： MFCD00085031
• InChIKey： BNVXYXRSJIWWDX-UHFFFAOYSA-N
• Inchi： 1S/C7H8O3/c1-4-3-6(7(8)9)10-5(4)2/h3H,1-2H3,(H,8,9)
• SMILES： O=C(C1=CC(C)=C(C)O1)O

Computed Properties

• Exact Mass: 140.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.047
• Heavy Atom Count: 10
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• LogP: 1.59460
• PSA: 50.44000
• Refractive Index: 1.51
• Boiling Point: 254.6°C at 760 mmHg
• Melting Point: 146-148°C
• Flash Point: 107.8°C
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.194

4,5-Dimethyl-2-furoic Acid Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38

4,5-Dimethyl-2-furoic Acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%